6-amino-3-ethylbenzo[d]thiazol-2(3H)-one

• IUPAC Name: 6-amino-3-ethyl-1,3-benzothiazol-2-one
• InChI: InChI=1S/C9H10N2OS/c1-2-11-7-4-3-6(10)5-8(7)13-9(11)12/h3-5H,2,10H2,1H3
• InChI Key: NZXJETHXSNAQGR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)N)SC1=O
• Molecular Formula: C9H10N2OS
• Molecular Weight: 194.26 g/mol

Description

6-amino-3-ethylbenzo[d]thiazol-2(3H)-one is a heterocyclic compound that belongs to the benzothiazole family. Benzothiazoles are known for their diverse biological activities and are widely used in medicinal chemistry. This compound has a benzene ring fused to a thiazole ring, with an amino group at the 6th position and an ethyl group at the 3rd position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-amino-3-ethylbenzo[d]thiazol-2(3H)-one typically involves the condensation of 2-aminobenzothiazole with ethylating agents. One common method involves the reaction of 2-aminobenzothiazole with ethyl chloroacetate in the presence of a base such as potassium carbonate in dry acetone . The reaction mixture is then irradiated for a specific period to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

6-amino-3-ethylbenzo[d]thiazol-2(3H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at the amino or ethyl positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amine derivatives.

Substitution: Various substituted benzothiazole derivatives.

Scientific Research Applications

6-amino-3-ethylbenzo[d]thiazol-2(3H)-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its anti-inflammatory and analgesic properties.

Industry: Utilized in the development of corrosion inhibitors and other industrial chemicals.

Mechanism of Action

The mechanism of action of 6-amino-3-ethylbenzo[d]thiazol-2(3H)-one involves its interaction with specific molecular targets and pathways. For instance, it may inhibit the activity of certain enzymes or receptors, leading to its biological effects. The compound’s anti-inflammatory activity is attributed to its ability to modulate the expression of inflammatory cytokines such as IL-6 and TNF-α .

Comparison with Similar Compounds

Similar Compounds

• 2-ethylbenzo[d]thiazol-6-amine
• 2-aminothiazole-4-carboxylate

Uniqueness

6-amino-3-ethylbenzo[d]thiazol-2(3H)-one is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. Its ethyl group at the 3rd position and amino group at the 6th position differentiate it from other benzothiazole derivatives, making it a valuable compound for various applications.